Cas no 2680697-48-5 (benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate)

• Product Name: benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate
• CAS No: 2680697-48-5
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD32838876
• CID: 5647456
• PubChem ID: 165942249
• Update Time: 2025-05-26

benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate
• 2680697-48-5
• EN300-28280808

• MDL： MFCD32838876
• Inchi： 1S/C15H20N2O2/c1-15(2,3)17(11-7-10-16)14(18)19-12-13-8-5-4-6-9-13/h4-6,8-9H,7,11-12H2,1-3H3
• InChI Key： QIYRKHMGXMIRFY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate

Professional Introduction to Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate (CAS No. 2680697-48-5)

Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate, with the chemical formula C₁₄H₁₉NO₃, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2680697-48-5, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The structural uniqueness of this molecule, featuring a benzyl group, a tert-butyl group, and a 2-cyanoethyl moiety attached to a carbamate backbone, makes it a valuable building block for synthetic chemists.

The benzyl group in Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate contributes to its solubility in organic solvents, facilitating its use in various synthetic protocols. This property is particularly advantageous in medicinal chemistry, where solubility is a critical factor in drug formulation. The tert-butyl group enhances the stability of the carbamate linkage, making it resistant to hydrolysis under certain conditions. This stability is crucial for the synthesis of prodrugs and drug candidates that require prolonged biological activity.

The 2-cyanoethyl moiety introduces a cyano group into the molecule, which can be further functionalized through various chemical reactions. This feature makes Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate a versatile intermediate in the synthesis of more complex molecules. For instance, the cyano group can be reduced to an amine or converted into a carboxylic acid, expanding its utility in drug development.

In recent years, Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate has been explored in the synthesis of bioactive molecules targeting various diseases. One notable area of research is its application in the development of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit significant anti-inflammatory properties by modulating key inflammatory pathways. The carbamate moiety, in particular, has been found to interact with biological targets involved in inflammation, providing a promising lead for novel therapeutic interventions.

Another area where Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate has shown promise is in the field of anticancer research. Researchers have identified that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with critical cellular processes such as proliferation and apoptosis. The structural features of this compound allow for precise modifications that enhance its binding affinity to cancer-specific targets, making it an attractive candidate for further development.

The versatility of Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate also extends to its role as a chiral building block in asymmetric synthesis. The presence of stereocenters in its structure allows for the preparation of enantiomerically pure compounds, which are essential for many pharmaceutical applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the synthesis of enantiomerically pure compounds crucial for drug development.

Recent advancements in synthetic methodologies have further enhanced the utility of Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate. For instance, transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of aryl and heteroaryl groups into its structure, expanding its synthetic potential. These reactions have opened new avenues for the development of novel bioactive molecules with improved pharmacological properties.

The application of computational chemistry and molecular modeling techniques has also played a significant role in understanding the interactions between Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate and biological targets. These tools have helped researchers predict the binding affinities and mechanisms of action of various derivatives, facilitating the rational design of more effective therapeutic agents.

In conclusion, Benzyl N-tert-butyl-N-(2-cyanoethyl)carbamate (CAS No. 2680697-48-5) is a multifaceted compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of bioactive molecules targeting various diseases. The ongoing research in this field continues to uncover new possibilities for utilizing this compound in drug development, highlighting its importance as a building block for innovative therapeutic agents.